molecular formula C11H10F2N4S B8742832 2-[[(2,3-Difluorophenyl)methyl]thio]-4,6-pyrimidinediamine

2-[[(2,3-Difluorophenyl)methyl]thio]-4,6-pyrimidinediamine

Cat. No. B8742832
M. Wt: 268.29 g/mol
InChI Key: VMLNQOIISKHWST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[[(2,3-Difluorophenyl)methyl]thio]-4,6-pyrimidinediamine is a useful research compound. Its molecular formula is C11H10F2N4S and its molecular weight is 268.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[[(2,3-Difluorophenyl)methyl]thio]-4,6-pyrimidinediamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[(2,3-Difluorophenyl)methyl]thio]-4,6-pyrimidinediamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-[[(2,3-Difluorophenyl)methyl]thio]-4,6-pyrimidinediamine

Molecular Formula

C11H10F2N4S

Molecular Weight

268.29 g/mol

IUPAC Name

2-[(2,3-difluorophenyl)methylsulfanyl]pyrimidine-4,6-diamine

InChI

InChI=1S/C11H10F2N4S/c12-7-3-1-2-6(10(7)13)5-18-11-16-8(14)4-9(15)17-11/h1-4H,5H2,(H4,14,15,16,17)

InChI Key

VMLNQOIISKHWST-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)F)F)CSC2=NC(=CC(=N2)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4,6-diamino-2-pyrimidinethiol (7.3 g) was dissolved in DMSO (100 ml) at room temperature under an atmosphere of nitrogen. Potassium tert-butoxide (1M in THF, 48.3 ml) was added followed by 2,3-difluorobenzyl-bromide (10.0 g). The mixture was stirred for 2 hours at room temperature. The reaction mixture was then partitioned between ethyl acetate and ammonium chloride. The organic phase was washed with ammonium chloride (3×) and brine, then dried over magnesium sulphate and evaporated to give the subtitled product as a white solid (12.2 g)
Quantity
7.3 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
48.3 mL
Type
reactant
Reaction Step Two
Quantity
10 g
Type
reactant
Reaction Step Three

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